Cas no 99433-24-6 (Ethanone, 1-[4-(butylamino)phenyl]-)

• Product name: Ethanone, 1-[4-(butylamino)phenyl]-
• CAS No: 99433-24-6
• MF: C₁₂H₁₇NO
• MW: 191.26948
• CID: 750228
• PubChem ID: 7304601

Ethanone, 1-[4-(butylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(butylamino)phenyl]-
• 1-[4-(butylamino)phenyl]ethanone
• SCHEMBL10997394
• 99433-24-6
• DTXSID90428512
• AN-651/43284957

• Inchi： InChI=1S/C12H17NO/c1-3-4-9-13-12-7-5-11(6-8-12)10(2)14/h5-8,13H,3-4,9H2,1-2H3
• InChI Key： IKCJPNPQDRZXHN-UHFFFAOYSA-N
• SMILES： CCCCNC1=CC=C(C=C1)C(=O)C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 2.8